Cas no 2137707-83-4 (1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid
• CAS No: 2137707-83-4
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 5278960
• PubChem ID: 165741437
• Update Time: 2025-08-04

1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-691273
• 2137707-83-4
• 1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid

• Inchi： 1S/C15H21N3O4/c1-15(2,3)22-14(21)18-8-4-7-17-11(9-5-6-9)16-10(12(17)18)13(19)20/h9H,4-8H2,1-3H3,(H,19,20)
• InChI Key： AVUYBYVJMBEFMD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN2C1=C(C(=O)O)N=C2C1CC1)=O

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid

1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid: A Comprehensive Overview

The compound 1-[(tert-butoxy)carbonyl]-6-cyclopropyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid, with CAS No. 2137707-83-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a bicyclic imidazo[1,5-a]pyrimidine core substituted with a tert-butoxycarbonyl (Boc) group at position 1 and a cyclopropyl group at position 6. Additionally, the molecule features a carboxylic acid moiety at position 8.

Recent studies have highlighted the importance of imidazo[1,5-a]pyrimidine derivatives in drug discovery due to their ability to modulate various cellular pathways and target key enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. The presence of the Boc group in this compound suggests its potential role as a protecting group during synthetic processes or as a functional moiety that can influence the molecule's pharmacokinetic properties. The cyclopropyl substituent adds further complexity to the molecule's structure and may contribute to its unique biological profile.

One of the most intriguing aspects of this compound is its potential application in the development of novel anticancer agents. Researchers have demonstrated that certain imidazo[1,5-a]pyrimidine derivatives exhibit potent antiproliferative activity against various cancer cell lines. The Boc group and cyclopropyl substituent may enhance the molecule's ability to penetrate cellular membranes or bind to specific targets within the cell. Furthermore, the carboxylic acid moiety could play a role in modulating the molecule's acidity or serving as a site for further chemical modifications.

From a synthetic standpoint, this compound represents a challenging yet rewarding target for organic chemists. The construction of the imidazo[1,5-a]pyrimidine core typically involves multi-step synthesis strategies that require precise control over reaction conditions to ensure high yields and product purity. The introduction of substituents such as the Boc group and cyclopropyl ring demands advanced techniques in organic synthesis and functional group transformations.

In terms of pharmacokinetics and toxicity profiles, preliminary studies suggest that this compound may exhibit favorable absorption and distribution properties due to its balanced hydrophilic-hydrophobic nature. However, further research is required to fully understand its metabolic pathways and potential toxicity in vivo. Preclinical studies are currently underway to evaluate its efficacy in animal models of cancer and other diseases.

Looking ahead, this compound represents a promising lead for drug development efforts targeting complex diseases such as cancer and inflammatory disorders. Its unique structural features provide a foundation for exploring novel therapeutic strategies while offering opportunities for further optimization through chemical modifications.